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Compound of Interest

Compound Name: alpha-Carboline-15N2 N-Oxide

CAS No.: 1189496-03-4

Cat. No.: B564852

Get Quote

Executive Summary
ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

-Carboline-

N-Oxide (CAS 1189496-03-4) is a stable isotope-labeled derivative of the heterocyclic amine

-carboline (9H-pyrido[2,3-b]indole).[1][2][3] Functioning primarily as an internal standard (IS) in
quantitative mass spectrometry, this compound enables the precise tracking of carcinogenic
heterocyclic amines (HCAs) and their metabolic activation pathways. This guide details the
physicochemical architecture, synthetic logic for isotopic incorporation, and the critical
analytical parameters required for its deployment in drug metabolism and pharmacokinetics
(DMPK) studies.

Structural Architecture & Isotopic Topology
The core scaffold of

-carboline consists of a pyridine ring fused to an indole system.[4] In the N-oxide derivative, the
pyridine nitrogen (N2 according to systematic numbering) bears the oxygen atom. The
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labeling indicates that both nitrogen atoms in the heterocyclic skeleton are substituted with the
stable isotope Nitrogen-15.

1.1 Chemical Identity
IUPAC Name: 9H-[1,9-

]pyrido[2,3-b]indole 1-oxide

Molecular Formula:

[5]

Exact Mass: ~186.07 Da (Calculated based on

Da)

Isotopic Enrichment: Typically

atom percent

.

1.2 Structural Diagram
The following diagram illustrates the numbering scheme and the specific sites of isotopic

labeling and oxidation.
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Caption: Structural connectivity of

-Carboline-

N-Oxide. Red node indicates the N-oxide moiety; Blue node indicates the indole amine.

Synthetic Logic & Label Incorporation
The synthesis of

-carboline-

N-oxide requires a retrosynthetic approach that preserves the isotopic integrity of the nitrogen
sources. Unlike standard synthesis, the pathway must utilize commercially available

precursors.

2.1 Retrosynthetic Analysis
The most robust route involves the Graebe-Ullmann synthesis or a Palladium-catalyzed

cyclization, utilizing

-labeled 2-aminopyridine or ortho-phenylenediamine derivatives.

Precursor Selection: The synthesis likely begins with [

]-2-amino-3-nitropyridine or a similar fully labeled pyridine block. Alternatively, it may employ
[

]aniline coupled with a [

]pyridine derivative.

Ring Closure: Formation of the carboline skeleton (9H-pyrido[2,3-b]indole) usually proceeds

via a nitrene intermediate or reductive cyclization.

Oxidation: The final step is the selective oxidation of the pyridine nitrogen using meta-

chloroperoxybenzoic acid (m-CPBA).

2.2 Synthetic Workflow
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15N-Labeled Precursors
(e.g., [15N]-2-chloropyridine + [15N]-aniline)

Step 1: N-Arylation / Coupling
Formation of 15N-diaryl amine intermediate

 Pd(OAc)2, Ligand

Step 2: Cyclization (Pd-catalyzed or Photolytic)
Formation of Alpha-Carboline-15N2 Scaffold

 Ring Closure

Step 3: Selective N-Oxidation
Reagent: m-CPBA in DCM
Target: Pyridine Nitrogen

 Oxidation

Final Product:
Alpha-Carboline-15N2 N-Oxide

 Purification

Click to download full resolution via product page

Caption: Generalized synthetic pathway for the production of isotope-labeled

-carboline N-oxide.

Physicochemical Characterization
To validate the structure and isotopic purity, a multi-modal analytical approach is mandatory.

The

label provides unique spectral signatures.

3.1 Mass Spectrometry (LC-MS/MS)
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The

label introduces a mass shift of +2 Daltons compared to the unlabeled standard.

Parameter
Unlabeled

-Carboline N-Oxide
-Labeled Standard

Precursor Ion (

)
m/z 185.07 m/z 187.06

Mass Shift (

)
- +1.99 Da

Key Fragment Ions Loss of Oxygen (M-16)
Loss of Oxygen (M-16)

m/z 171

Isotopic Purity Natural Abundance

Protocol Note: In Multiple Reaction Monitoring (MRM), select the transition m/z 187.1

171.1 (loss of oxygen) or 187.1

144.1 (ring fragmentation) to ensure specificity against biological matrix interference.

3.2 Nuclear Magnetic Resonance (NMR)
The presence of

(Spin 1/2) versus

(Spin 1) dramatically alters the NMR profile.

H-NMR: Protons adjacent to the

atoms will exhibit large one-bond couplings (

) and two-bond couplings (

), appearing as doublets rather than the singlets/broad peaks seen in unlabeled samples.

Observation: The indole NH proton (H-9) will show a doublet with
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Hz.

N-NMR: Direct detection or HSQC/HMBC experiments will reveal two distinct nitrogen
signals.

N-Oxide Nitrogen (N-2): Shielded relative to the free pyridine, typically appearing around

280-300 ppm (relative to liq.

).

Indole Nitrogen (N-9): Typical indole amine shift, approx 130-140 ppm.

Applications in Drug Discovery & Toxicology
-Carboline is a potent mutagen formed during the pyrolysis of proteins (cooking meat). Its N-
oxidation is the critical bioactivation step.

4.1 Metabolic Pathway Tracking
The N-oxide is formed via CYP1A2 and CYP1A1. The

analog is essential for "isotope dilution" quantification, compensating for:

Matrix Effects: Ion suppression in blood/urine samples.

Extraction Efficiency: Variations in solid-phase extraction (SPE) recovery.

Stability: N-oxides can be thermally labile; the IS undergoes the same degradation,

normalizing the error.

4.2 Bioactivation Mechanism
The N-oxide is not the endpoint; it often undergoes further conjugation (O-acetylation or

sulfation) to form the ultimate carcinogen (nitrenium ion).
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Caption: Bioactivation pathway of

-carboline showing the N-oxide as the pivotal intermediate.

Experimental Protocol: Internal Standard Preparation
Objective: Preparation of a 100 µM Stock Solution for LC-MS/MS.

Weighing: Accurately weigh 1.87 mg of

-Carboline-

N-Oxide (MW 186.18) into a 1.5 mL amber glass vial (N-oxides are light sensitive).

Dissolution: Add 1.0 mL of DMSO (Dimethyl sulfoxide). Vortex for 30 seconds until fully

dissolved.

Note: Avoid Methanol initially if long-term stability is unknown; DMSO is preferred for stock

stability.

Dilution: Create a working standard (e.g., 1 µM) by diluting 10 µL of stock into 990 µL of

50:50 Acetonitrile:Water.

Storage: Store at -80°C. Stability is typically >6 months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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